BENGH@ Methodological & Application

Check Availability & Pricing

BL-918 solution preparation and stability

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: BL-918

Cat. No.: B606205

Application Notes and Protocols: BL-918

For Researchers, Scientists, and Drug Development Professionals

Introduction

BL-918 is a potent and orally active small-molecule activator of UNC-51-like kinase 1 (ULK1), a
key initiator of autophagy.[1][2][3][4] With an EC50 value of 24.14 nM, BL-918 facilitates
cytoprotective autophagy, making it a valuable research tool for neurodegenerative diseases
such as Parkinson's and Amyotrophic Lateral Sclerosis (ALS).[1][2][5][6] These application
notes provide detailed protocols for the preparation and handling of BL-918 solutions, along
with stability data and an overview of its mechanism of action.

Physicochemical Properties

Property Value Reference
Molecular Formula C23H15F8N30S [11[7]
Molecular Weight 533.44 g/mol [11[21I7]
CAS Number 2101517-69-3 [1][2][7]
Appearance White to off-white solid [1]
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Proper preparation and storage of BL-918 solutions are critical for reproducible experimental
outcomes. Below are the recommended solvents, storage conditions, and stability data.

Solubility Data

Solvent Concentration Remarks

Use fresh, non-hygroscopic

DMSO = 250 mg/mL (468.66 mM)

DMSO for best results.[1]
DMF 30 mg/mL
Ethanol 30 mg/mL

led | Stabili

Form Storage Temperature Stability
Solid Powder -20°C > 4 years
4°C 2 years[1]

In Solvent (DMSO) -80°C 2 years[1]
-20°C 1 year[1]

Note: To avoid repeated freeze-thaw cycles, it is recommended to aliquot stock solutions into
single-use volumes.[1][2]

Experimental Protocols
In Vitro Stock Solution Preparation (10 mM DMSO)

This protocol describes the preparation of a 10 mM stock solution of BL-918 in Dimethyl
Sulfoxide (DMSO).

Materials:
e BL-918 powder

e Anhydrous/fresh DMSO
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« Sterile microcentrifuge tubes or vials
Procedure:
o Equilibrate the BL-918 vial to room temperature before opening.

» Weigh out the desired amount of BL-918 powder using a calibrated analytical balance. For 1
mg of BL-918, 187.5 pL of DMSO will be required to make a 10 mM solution.

e Add the appropriate volume of fresh DMSO to the BL-918 powder.
e Vortex or sonicate the solution until the powder is completely dissolved.
 Aliquot the stock solution into sterile, single-use tubes.

o Store the aliquots at -20°C or -80°C as indicated in the stability table.

In Vivo Working Solution Preparation

For in vivo experiments, it is crucial to prepare fresh working solutions on the day of use.[1]
Protocol 1: Corn Oil Formulation (for oral gavage)

This formulation is suitable for oral administration in animal models.

Materials:

e BL-918 DMSO stock solution (e.g., 20.8 mg/mL)

e Cornoll

 Sterile tubes

Procedure:

e Prepare a stock solution of BL-918 in DMSO.

e |n a sterile tube, add 9 volumes of corn oil.
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e Add 1 volume of the BL-918 DMSO stock solution to the corn oil. For example, to prepare 1
mL of a 2.08 mg/mL working solution, add 100 pL of a 20.8 mg/mL DMSO stock to 900 pL of
corn oil.[1]

e Mix thoroughly by vortexing or sonication to ensure a homogenous suspension. The final
solution will contain 10% DMSO.

Protocol 2: PEG300/Tween80 Formulation (for oral gavage)
This formulation can also be used for oral administration.

Materials:

BL-918 DMSO stock solution (e.g., 100 mg/mL)

PEG300

Tween80

ddH20 (double-distilled water)

Sterile tubes

Procedure:

Prepare a concentrated stock solution of BL-918 in DMSO.

o To prepare 1 mL of working solution, add 50 L of the 100 mg/mL BL-918 DMSO stock to
400 pL of PEG300. Mix until clear.

e Add 50 pL of Tween80 to the mixture and mix until clear.

e Add 500 pL of ddH20 to bring the final volume to 1 mL. Mix thoroughly. The final solvent
composition will be 5% DMSO, 40% PEG300, 5% Tween80, and 50% ddH20.

Mechanism of Action and Signaling Pathway
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BL-918 functions as a direct activator of ULK1, a serine/threonine kinase that plays a pivotal
role in the initiation of autophagy.[3][4] The activation of ULK1 by BL-918 leads to the
phosphorylation of downstream components of the autophagy machinery, ultimately resulting in
the formation of autophagosomes.[1] These autophagosomes engulf cellular debris and
misfolded proteins, which are then degraded upon fusion with lysosomes. In the context of
neurodegenerative diseases, this process can help clear toxic protein aggregates.[5][6]

Autophagy
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Experimental Workflow Diagrams

The following diagrams illustrate the typical workflows for preparing BL-918 solutions for in vitro
and in vivo applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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